Cas no 761368-97-2 (3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-)

• Product Name: 3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-
• CAS No: 761368-97-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 550066
• PubChem ID: 15696615
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-
• 3-Pyridinecarboxylicacid,6-ethyl-1,2,5,6-tetrahydro-(9CI)
• 2-ethyl-1,2,3,6-tetrahydropyridine-5-carboxylic acid
• CHEMBL316017
• 6-Ethyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• DTXSID80576990
• 761368-97-2

• Inchi： 1S/C8H13NO2/c1-2-7-4-3-6(5-9-7)8(10)11/h3,7,9H,2,4-5H2,1H3,(H,10,11)
• InChI Key： ZXMUMSYZIIOMLH-UHFFFAOYSA-N
• SMILES： OC(C1=CCC(CC)NC1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33